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Compound of Interest

Compound Name: Antiviral agent 64

Cat. No.: B1265351 Get Quote

The proper disposal of chemical agents is a critical component of laboratory safety and

environmental responsibility. While the term "Antiviral Agent 64" is broad, it commonly refers

to disinfectant solutions used in laboratory and healthcare settings, where the "64" often

indicates a 1:64 dilution ratio for application. This guide provides a comprehensive overview of

the proper disposal procedures for such quaternary ammonium-based disinfectant solutions,

compiled from safety data sheets (SDS) of commercially available products. Adherence to

these guidelines is essential for ensuring the safety of laboratory personnel and minimizing

environmental impact.

Summary of Antiviral Disinfectant Properties
For researchers and laboratory managers, understanding the chemical properties and

associated hazards of disinfectant agents is the first step toward safe handling and disposal.

The following table summarizes key data for representative "64" disinfectant products.
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Property
CPP H44
Antiviral
Cleaner

Oxivir® Three
64

Neutral
Disinfectant 64

QUAT 64
Disinfectant

Appearance
Clear, Colourless

Liquid[1]

Clear, Colorless

Liquid
Not Specified Not Specified

pH ~11.5[1] Not Specified Not Specified Not Specified

Primary Hazards

Metal Corrosion,

Acute Toxicity

(oral, inhalation),

Serious Eye

Damage[1]

Serious Eye

Damage, Acute

Toxicity

(inhalation), Skin

Sensitization[2]

Eye

Irritation/Burns,

Skin Irritation,

Harmful if

Swallowed/Inhal

ed[3]

Skin/Eye

Irritation[4]

Active

Ingredients

Chelating

Agents,

Surfactants[1]

Not Specified

Quaternary

ammonium

compounds[3]

Quaternary

ammonium

compounds,

Ethanol[4]

Environmental

Hazards

Not classified as

environmentally

hazardous[1]

Avoid release to

the

environment[4]

Do not let this

chemical enter

the

environment[3]

Avoid release to

the

environment[4]

Step-by-Step Disposal Protocol for Antiviral
Disinfectants
The following procedures outline the recommended steps for the safe disposal of unused or

waste solutions of antiviral disinfectants in a laboratory environment.

Personal Protective Equipment (PPE)
Before handling any chemical waste, it is imperative to wear the appropriate personal

protective equipment to prevent exposure.

Eye and Face Protection: Wear safety glasses with side shields or chemical splash goggles.

[2][4] If there is a risk of splashing, a face shield should also be worn.
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Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are recommended.[2][4]

Protective Clothing: A lab coat or other protective clothing should be worn to prevent skin

contact.[4]

Managing Spills
In the event of a spill, immediate and appropriate action is necessary to contain the material

and prevent exposure to personnel and the environment.

Ventilation: Ensure the area is well-ventilated.[2]

Containment: Prevent the spill from entering waterways, sewers, or confined areas.[3][4]

Absorption: Absorb the spill with an inert, non-combustible material such as dry earth, sand,

or vermiculite.[3][4]

Collection: Collect the absorbed material and place it into a suitable, labeled container for

disposal.[3][4]

Decontamination: Clean the spill area thoroughly with water.

Disposal of Unused and Diluted Solutions
Disposal of liquid waste must be done in accordance with institutional, local, state, and federal

regulations.

Consult Local Regulations: Always consult your institution's Environmental Health and Safety

(EHS) office and local regulations before disposing of any chemical waste.[3][4][5]

Neutralization: For alkaline solutions (like CPP H44 with a pH of ~11.5), neutralization may

be required before drain disposal.[1] This should only be performed by trained personnel

following a specific protocol.

Drain Disposal: Some diluted, water-soluble disinfectants may be permissible for drain

disposal if allowed by local wastewater regulations. However, it is crucial to confirm this with

your EHS department. Avoid releasing large quantities into the sewer system.
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Licensed Disposal Company: For larger quantities or concentrated solutions, it is often

necessary to use a licensed professional waste disposal service.[4]

Disposal of Empty Containers
Properly handling empty containers is essential to prevent accidental exposure to residual

chemicals.

Rinsing: Triple-rinse the empty container with a suitable solvent (typically water).

Label Removal: Remove or deface the original product label to prevent misuse.[6]

Disposal/Recycling: The rinsed container can typically be disposed of as regular trash or

recycled, in accordance with local guidelines.[6]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

antiviral disinfectant waste in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.nextgensupply.com/wp-content/uploads/2022/03/QUAT-64-SDS.pdf
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Disposal Process

Identify Waste
(Unused Solution, Spill, Empty Container)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Spill Occurs Liquid Waste
(Unused/Diluted Solution) Empty Container

Contain and Absorb
with Inert Material

Consult Institutional EHS
& Local Regulations Triple-Rinse Container

Collect in Labeled
Waste Container

Arrange for Licensed
Waste Disposal

Drain Disposal Permitted?

Dispose Down Drain
with Copious Water

YesNo

Deface or Remove Label

Dispose in Trash
or Recycle

Click to download full resolution via product page

Caption: Antiviral Disinfectant Disposal Workflow.

General Laboratory Waste Management Principles
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The handling of waste generated from working with infectious materials requires additional

precautions. All laboratory waste, including cultures, stocks, and other potentially infectious

materials, should be decontaminated before disposal, often through autoclaving or chemical

disinfection.[7][8] The choice of disinfectant should be effective against the specific pathogen

being handled.[9] It is crucial to segregate biohazardous waste into clearly marked containers

to ensure it is handled and disposed of correctly.[10] Regular training for all laboratory

personnel on waste management protocols is essential for maintaining a safe working

environment.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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